Cas no 1555718-48-3 (1-(1,3-dimethylbutyl)piperazine dihydrochloride)
1-(1,3-dimethylbutyl)piperazine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-(4-methylpentan-2-yl)piperazine:dihydrochloride
- 1-(1,3-dimethylbutyl)piperazine dihydrochloride
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- MDL: MFCD22421963
- Inchi: 1S/C10H22N2.2ClH/c1-9(2)8-10(3)12-6-4-11-5-7-12;;/h9-11H,4-8H2,1-3H3;2*1H
- InChI Key: LNVLHJVHFLUCTA-UHFFFAOYSA-N
- SMILES: N1(C(CC(C)C)C)CCNCC1.[H]Cl.[H]Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
1-(1,3-dimethylbutyl)piperazine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB265265-5 g |
1-(1,3-Dimethylbutyl)piperazine dihydrochloride |
1555718-48-3 | 5g |
€1012.20 | 2023-04-26 | ||
| abcr | AB265265-5g |
1-(1,3-Dimethylbutyl)piperazine dihydrochloride; . |
1555718-48-3 | 5g |
€1045.70 | 2025-03-19 | ||
| 1PlusChem | 1P00J1D5-5g |
1-(1,3-dimethylbutyl)piperazine dihydrochloride |
1555718-48-3 | 95% | 5g |
$721.00 | 2024-06-20 | |
| A2B Chem LLC | AI87433-5g |
1-(1,3-dimethylbutyl)piperazine dihydrochloride |
1555718-48-3 | 95% | 5g |
$626.00 | 2024-04-20 | |
| Ambeed | A965164-1g |
1-(1,3-Dimethylbutyl)piperazine dihydrochloride |
1555718-48-3 | 95% | 1g |
$138.0 | 2024-04-23 | |
| Ambeed | A965164-5g |
1-(1,3-Dimethylbutyl)piperazine dihydrochloride |
1555718-48-3 | 95% | 5g |
$455.0 | 2024-04-23 |
1-(1,3-dimethylbutyl)piperazine dihydrochloride Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1-(1,3-dimethylbutyl)piperazine dihydrochloride
1-(1,3-Dimethylbutyl)piperazine Dihydrochloride: An Overview of a Versatile Compound (CAS No. 1555718-48-3)
1-(1,3-Dimethylbutyl)piperazine dihydrochloride (CAS No. 1555718-48-3) is a compound that has garnered significant attention in the fields of chemistry and pharmacology due to its unique structural properties and potential applications. This compound, also known as DMPB-piperazine dihydrochloride, is a derivative of piperazine, a versatile nitrogen-containing heterocyclic compound with a wide range of biological activities.
The molecular structure of 1-(1,3-dimethylbutyl)piperazine dihydrochloride consists of a piperazine ring substituted with a 1,3-dimethylbutyl group, which imparts specific chemical and biological properties. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various applications in research and development.
Recent studies have highlighted the potential of 1-(1,3-dimethylbutyl)piperazine dihydrochloride in several areas. One notable application is in the field of neuroscience, where it has been investigated for its effects on neurotransmitter systems. Research has shown that this compound can modulate the activity of serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and behavior. This makes it a promising candidate for the development of new therapeutic agents for neurological disorders such as depression and anxiety.
In addition to its potential in neuroscience, 1-(1,3-dimethylbutyl)piperazine dihydrochloride has also been studied for its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 1-(1,3-dimethylbutyl)piperazine dihydrochloride have also been explored in detail. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. The compound's ability to cross the blood-brain barrier further enhances its potential as a central nervous system (CNS) active agent.
In the context of drug discovery and development, 1-(1,3-dimethylbutyl)piperazine dihydrochloride has been used as a lead compound for structure-activity relationship (SAR) studies. By modifying the substituents on the piperazine ring or the alkyl chain, researchers can optimize the compound's potency and selectivity for specific targets. This approach has led to the identification of several promising analogs with enhanced therapeutic properties.
Safety and toxicity profiles are critical aspects of any potential therapeutic agent. Preclinical studies on 1-(1,3-dimethylbutyl)piperazine dihydrochloride have indicated that it is generally well-tolerated at therapeutic doses. However, like any chemical compound, it is essential to conduct thorough safety evaluations to ensure its safe use in humans. Ongoing research is focused on refining these assessments to provide comprehensive safety data.
The synthesis of 1-(1,3-dimethylbutyl)piperazine dihydrochloride involves multi-step processes that are well-documented in the literature. The key steps include the formation of the piperazine ring and subsequent substitution with the 1,3-dimethylbutyl group. Advances in synthetic chemistry have made these processes more efficient and scalable, facilitating large-scale production for research and commercial purposes.
In conclusion, 1-(1,3-dimethylbutyl)piperazine dihydrochloride (CAS No. 1555718-48-3) is a versatile compound with significant potential in various fields of chemistry and pharmacology. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.
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